tert-butyl 4,5-dimethyl-2,2-dioxo-oxathiazolidine-3-carboxylate

• Molecular Formula: C9H17NO5S
• Molecular Weight: 251.30 g/mol
• IUPAC Name: tert-butyl 4,5-dimethyl-2,2-dioxooxathiazolidine-3-carboxylate
• InChI: InChI=1S/C9H17NO5S/c1-6-7(2)15-16(12,13)10(6)8(11)14-9(3,4)5/h6-7H,1-5H3
• InChI Key: DFHZSSNBXABYPY-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OS(=O)(=O)N1C(=O)OC(C)(C)C)C

Description

tert-butyl 4,5-dimethyl-2,2-dioxo-oxathiazolidine-3-carboxylate: is a chemical compound with the molecular formula C9H17NO5S and a molecular weight of 251.30 g/mol . It is a solid compound that is often used as an intermediate in organic synthesis .

Preparation Methods

The synthesis of tert-butyl 4,5-dimethyl-2,2-dioxo-oxathiazolidine-3-carboxylate can be achieved through various synthetic routes. One common method involves the reaction of 2-thiazolidinethione with tert-butyl chloroformate in the presence of a base . The reaction conditions typically include a solvent such as dichloromethane and a base like triethylamine. The reaction is carried out at room temperature and yields the desired product after purification .

Chemical Reactions Analysis

tert-butyl 4,5-dimethyl-2,2-dioxo-oxathiazolidine-3-carboxylate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into thiols or thioethers using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions where the tert-butyl group is replaced by other functional groups.

Scientific Research Applications

tert-butyl 4,5-dimethyl-2,2-dioxo-oxathiazolidine-3-carboxylate has various applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme mechanisms and as a probe for biological systems.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl 4,5-dimethyl-2,2-dioxo-oxathiazolidine-3-carboxylate involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of enzymes, depending on its structure and the functional groups present . The pathways involved in its mechanism of action include the modulation of enzyme activity and the alteration of metabolic processes .

Comparison with Similar Compounds

tert-butyl 4,5-dimethyl-2,2-dioxo-oxathiazolidine-3-carboxylate can be compared with other similar compounds such as:

• **tert-butyl 4,4-dimethyl-2,2-dioxo-oxathiazolidine-3

Synthesis routes and methods

Procedure details

tert-Butyl 4,5-dimethyl-1,2,3-oxathiazolidine-3-carboxylate 2-oxide (4.7 g, 20.0 mmol) is dissolved in acetonitrile (50 mL) and H2O (30 mL) is added. The reaction mixture is cooled to 0° C. and sodium periodate (6.4 g, 30.0 mmol) is added. After 5 min, the pH of the mixture is adjusted to 7-8 by addition of saturated Na2HPO4 solution. Then the solution of RuCl3 (42 mg, 0.2 mmol) in H2O (0.5 mL) is added. The pH of the reaction mixture is kept between 6 and 9 by addition of Na2HPO4 solution. After stirring for 2 h, H2O (100 mL) is added and the pH is adjusted to 6 by addition of 2M HCl solution. The mixture is extracted with EtOAc and the organic layer is separated, washed with NaHCO3 and brine. The aqueous layers are back extracted once with EtOAc. Then all organic layers are combined, dried (MgSO4) and concentrated. Purification by flash column chromatography using a gradient elution of 5-80% ethyl acetate/hexanes affords the title compound (4.48 g, 89%).